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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B1158844 Get Quote

Executive Summary
Is Pyrimethanil-d5 a controlled substance? No. Pyrimethanil-d5 (CAS: 2118244-83-8) is not

classified as a Controlled Substance under the U.S. Controlled Substances Act (CSA) by the

Drug Enforcement Administration (DEA). It is not a narcotic, stimulant, or depressant, nor is it a

listed precursor for illicit drug manufacturing.

However, it is a regulated chemical in professional contexts:

Environmental Protection: The parent compound, Pyrimethanil, is an EPA-registered

fungicide with strict residue tolerances (40 CFR 180.518).[1]

Transport Safety: It is classified as an Environmentally Hazardous Substance (UN 3077) due

to aquatic toxicity, requiring specific handling under DOT/IATA regulations.

Research Use: The deuterated form (-d5) is exclusively intended for use as an internal

standard in analytical chemistry (LC-MS/MS) and is not for human consumption.

Chemical Identity & Physicochemical Profile
Pyrimethanil-d5 is a stable isotope-labeled analog of Pyrimethanil, an anilinopyrimidine

fungicide.[2] It is synthesized by replacing five hydrogen atoms on the phenyl ring with

deuterium (

H). This mass shift (+5 Da) allows mass spectrometers to distinguish the standard from the
native pesticide in complex matrices.
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Comparative Properties Table
Feature Pyrimethanil (Native)

Pyrimethanil-d5 (Internal
Standard)

CAS Number 53112-28-0 2118244-83-8

IUPAC Name
4,6-dimethyl-N-

phenylpyrimidin-2-amine

4,6-dimethyl-N-(phenyl-

d5)pyrimidin-2-amine

Molecular Formula

Molecular Weight 199.25 g/mol 204.29 g/mol

LogP (Octanol/Water) 2.84 (Lipophilic) ~2.84 (Chemically Identical)

Solubility (Water) 0.12 g/L (20°C) 0.12 g/L (20°C)

Primary Use Agricultural Fungicide
Mass Spectrometry Reference

Standard

Regulatory Status Analysis
To ensure compliance, laboratories must distinguish between criminal scheduling and chemical

safety regulations. The following decision tree illustrates the classification logic for

Pyrimethanil-d5.

Figure 1: Regulatory Classification Decision Tree
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Next Step

REGULATED HAZMAT
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(UN 3077)
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Caption: Regulatory logic flow confirming Pyrimethanil-d5 is exempt from DEA scheduling but

subject to DOT hazardous transport rules.

Detailed Compliance Breakdown
DEA (Drug Enforcement Administration): Pyrimethanil-d5 is not listed in the Orange Book or

the Controlled Substances Act. No DEA research license (Schedule I-V) is required to

purchase or possess it.
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EPA (Environmental Protection Agency): While the parent compound is a registered

pesticide, the d5 standard is exempt from FIFRA registration when used solely for laboratory

analysis. However, laboratories must adhere to waste disposal regulations (RCRA) due to its

toxicity profile.

DOT/IATA (Transport):

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.

(Pyrimethanil-d5).[2][3][4][5][6][7]

UN Number: 3077.

Hazard Class: 9.

Packing Group: III.

Note: Small quantities (e.g., <5g vials) often qualify for "De Minimis" or "Excepted

Quantity" exemptions, reducing shipping paperwork.

Technical Application: Isotope Dilution Mass
Spectrometry (IDMS)
The primary utility of Pyrimethanil-d5 is to correct for matrix effects and recovery losses during

the analysis of food samples (e.g., grapes, strawberries).

Mechanism of Action (Biological vs. Analytical)
Biological (Fungicide): Pyrimethanil inhibits the secretion of fungal enzymes and blocks

methionine biosynthesis by inhibiting cystathionine

-lyase.

Analytical (Internal Standard): Pyrimethanil-d5 acts as a surrogate. Because it shares the

same pKa and solubility as the target analyte, it behaves identically during extraction

(QuEChERS) and ionization (ESI+). However, the mass spectrometer differentiates them by

mass-to-charge ratio (

).
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Validated Analytical Workflow
The following protocol outlines a self-validating workflow for quantifying Pyrimethanil residues

using the d5 standard.

Figure 2: LC-MS/MS Quantification Workflow

Homogenized Sample
(e.g., Grapes)

Spike Internal Standard
(Pyrimethanil-d5)

 1. Add Known Amount QuEChERS Extraction
(Acetonitrile + Salts)

 2. Equilibrate (15 min) dSPE Cleanup
(Remove Sugars/Lipids)

 3. Centrifuge LC-MS/MS Analysis
(MRM Mode)

 4. Inject Ratio Calculation
(Area Native / Area d5)

 5. Quantify

Click to download full resolution via product page

Caption: Step-by-step isotope dilution workflow. Critical step: Spiking BEFORE extraction

corrects for recovery losses.

Protocol: Preparation of Stock Solutions
Objective: Prepare a verifiable 100 µg/mL stock solution.

Gravimetric Weighing: Weigh 1.0 mg (±0.01 mg) of Pyrimethanil-d5 into a tared 10 mL

volumetric flask. Note: Use an anti-static gun; the powder is static-prone.

Solvent Addition: Dissolve in HPLC-grade Acetonitrile. Sonicate for 5 minutes to ensure

complete dissolution.

Calibration Verification (Self-Validating Step):

Inject the d5 stock alone into the LC-MS/MS.

Pass Criteria: The signal at the parent mass transition (

200

107) must be <0.5% of the d5 transition (

205

112). This confirms isotopic purity and prevents false positives in the native channel.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1158844?utm_src=pdf-body-img
https://www.benchchem.com/product/b1158844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store at -20°C in amber glass vials. Stable for 12 months.

Handling & Safety Protocol
Although not a controlled drug, Pyrimethanil-d5 is bioactive and toxic to aquatic life.

PPE: Nitrile gloves, safety glasses, and lab coat are mandatory.

Engineering Controls: Handle powder in a fume hood or biological safety cabinet to prevent

inhalation.

Disposal: Do not pour down the drain. Collect in "Non-Halogenated Organic Waste"

containers.

Spill Response: Dampen with acetonitrile-soaked wipes to avoid dust generation, then clean

with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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